Cas no 20873-76-1 (5-Hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid)

• Product Name: 5-Hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid
• CAS No: 20873-76-1
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• CID: 2107543
• Update Time: 2025-09-27

5-Hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-?hydroxy-?3-?methylBenzo[b]?thiophene-?2-?carboxylic acid
• 5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid
• 5-hydroxy-3-methylbenzo(b)thiophene-2-carboxylic acid
• 5-hydroxy-3-methyl-1-benzothiophene-2-carboxylic acid
• VMUJVSWAPCJPAM-UHFFFAOYSA-N
• Benzo[b]thiophene-2-carboxylic acid, 5-hydroxy-3-methyl-
• 5-Hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C10H8O3S/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4,11H,1H3,(H,12,13)
• InChI Key： VMUJVSWAPCJPAM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C=C(C=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes